(2S)-2-[(3-cyclopropylbenzoyl)amino]propanoic acid

• IUPAC Name: (2S)-2-[(3-cyclopropylbenzoyl)amino]propanoic acid
• InChI: InChI=1S/C13H15NO3/c1-8(13(16)17)14-12(15)11-4-2-3-10(7-11)9-5-6-9/h2-4,7-9H,5-6H2,1H3,(H,14,15)(H,16,17)/t8-/m0/s1
• InChI Key: KWNKWUZOVZSWMD-QMMMGPOBSA-N
• Canonical SMILES: CC(C(=O)O)NC(=O)C1=CC=CC(=C1)C2CC2
• Isomeric SMILES: C[C@@H](C(=O)O)NC(=O)C1=CC=CC(=C1)C2CC2
• Molecular Formula: C13H15NO3
• Molecular Weight: 233.26 g/mol

Description

(2S)-2-[(3-cyclopropylbenzoyl)amino]propanoic acid, commonly known as CPP, is a synthetic compound that has gained significant attention in the field of neuroscience research. CPP is a selective antagonist of the N-methyl-D-aspartate (NMDA) receptor, which is a subtype of glutamate receptor that plays a crucial role in synaptic plasticity and memory formation.

Mechanism of Action

CPP acts as a competitive antagonist of the (2S)-2-[(3-cyclopropylbenzoyl)amino]propanoic acid receptor by binding to the glycine site of the receptor. This prevents the binding of endogenous glycine, which is required for the activation of the this compound receptor. As a result, the influx of calcium ions into the cell is inhibited, leading to a reduction in the excitatory neurotransmission mediated by the this compound receptor.
Biochemical and Physiological Effects:
The inhibition of this compound receptor-mediated neurotransmission by CPP has been shown to have several biochemical and physiological effects. For example, CPP has been shown to impair learning and memory in animal models, indicating the crucial role of this compound receptors in these processes. CPP has also been shown to have neuroprotective effects in ischemic brain injury, indicating the potential therapeutic applications of this compound receptor antagonists in neurological disorders.

Advantages and Limitations for Lab Experiments

CPP is a useful tool for studying the role of (2S)-2-[(3-cyclopropylbenzoyl)amino]propanoic acid receptors in various physiological and pathological conditions. However, there are certain limitations to its use in lab experiments. For example, CPP has a relatively short half-life and requires frequent administration to maintain its effects. Additionally, CPP has a narrow therapeutic window and can cause neurotoxicity at high doses.

Future Directions

There are several future directions for the research on CPP and (2S)-2-[(3-cyclopropylbenzoyl)amino]propanoic acid receptors. One potential direction is the development of more potent and selective this compound receptor antagonists with fewer side effects. Another direction is the investigation of the role of this compound receptors in other neurological disorders such as epilepsy and traumatic brain injury. Additionally, the development of novel delivery methods for this compound receptor antagonists could improve their therapeutic efficacy and reduce their side effects.
Conclusion:
In conclusion, CPP is a synthetic compound that has gained significant attention in the field of neuroscience research due to its selective antagonism of the this compound receptor. CPP has been extensively used to study the role of this compound receptors in various physiological and pathological conditions, and has shown potential therapeutic applications in neurological disorders. While there are certain limitations to its use in lab experiments, the research on CPP and this compound receptors is expected to continue to provide valuable insights into the mechanisms of synaptic plasticity and memory formation, as well as the pathophysiology of neurological disorders.

Synthesis Methods

CPP can be synthesized through a multistep process that involves the reaction of cyclopropylbenzoyl chloride with L-alanine methyl ester to form the intermediate compound, which is then treated with sodium hydroxide and hydrochloric acid to obtain CPP. The overall yield of this synthesis method is around 40%.

Scientific Research Applications

CPP has been extensively used in neuroscience research to investigate the role of (2S)-2-[(3-cyclopropylbenzoyl)amino]propanoic acid receptors in various physiological and pathological conditions. CPP is particularly useful in studying the mechanisms of synaptic plasticity and memory formation, as this compound receptors are known to play a crucial role in these processes. CPP has also been used to study the pathophysiology of neurodegenerative diseases such as Alzheimer's and Parkinson's disease, as well as psychiatric disorders such as schizophrenia and depression.